Cas no 166764-77-8 (2-Propenenitrile, 3-(methylthio)-3-(phenylamino)-2-(phenylsulfinyl)-, (E)-)

2-Propenenitrile, 3-(methylthio)-3-(phenylamino)-2-(phenylsulfinyl)-, (E)- structure
166764-77-8 structure
Product Name:2-Propenenitrile, 3-(methylthio)-3-(phenylamino)-2-(phenylsulfinyl)-, (E)-
CAS No:166764-77-8
MF:C16H14N2OS2
MW:314.425160884857
CID:1351823
Update Time:2024-08-17

2-Propenenitrile, 3-(methylthio)-3-(phenylamino)-2-(phenylsulfinyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-(methylthio)-3-(phenylamino)-2-(phenylsulfinyl)-, (E)-
    • 2-Propenenitrile, 3-(methylthio)-3-(phenylamino)-2-(phenylsulfinyl)-, (E)- (9CI)
    • Inchi: 1S/C16H14N2OS2/c1-20-16(18-13-8-4-2-5-9-13)15(12-17)21(19)14-10-6-3-7-11-14/h2-11,18H,1H3/b16-15+
    • InChI Key: WOCOQNSDBAIKGT-FOCLMDBBSA-N
    • SMILES: C(#N)/C(/S(C1=CC=CC=C1)=O)=C(\SC)/NC1=CC=CC=C1

Computed Properties

  • Exact Mass: 314.05492

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 505.4±50.0 °C(Predicted)
  • PSA: 52.89
  • pka: -3.54±0.70(Predicted)

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